2-(4-Bromophenyl)-5-chloro-2H-1,2,3-triazole-4-carboxylicacid

Specification

• Molecular Formula: C9H5BrClN3O2
• Molecular Weight: 302.51 g/mol
• IUPAC Name: 2-(4-bromophenyl)-5-chlorotriazole-4-carboxylic acid
• Standard InChI: InChI=1S/C9H5BrClN3O2/c10-5-1-3-6(4-2-5)14-12-7(9(15)16)8(11)13-14/h1-4H,(H,15,16)
• Standard InChI Key: CHKMXIKKEODWCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2N=C(C(=N2)Cl)C(=O)O)Br

Introduction

Chemical Structure and Molecular Characteristics

Structural Elucidation

2-(4-Bromophenyl)-5-chloro-2H-1,2,3-triazole-4-carboxylic acid (IUPAC name: 2-(4-bromophenyl)-5-chlorotriazole-4-carboxylic acid) features a 1,2,3-triazole core substituted at the 2-position with a 4-bromophenyl group, at the 5-position with a chlorine atom, and at the 4-position with a carboxylic acid moiety. The molecular formula is C₉H₅BrClN₃O₂, with a molecular weight of 302.51 g/mol.

Key structural attributes include:

• Triazole Ring: The 1,2,3-triazole nucleus contributes to aromatic stability and enables hydrogen bonding via its nitrogen atoms.

• 4-Bromophenyl Group: The bromine atom at the para position enhances lipophilicity and influences electronic properties, potentially affecting binding interactions with biological targets.

• Carboxylic Acid Functionality: The -COOH group at position 4 introduces polarity, impacting solubility and enabling salt formation or esterification for prodrug development.

Spectroscopic and Crystallographic Data

While crystallographic data for this specific compound remains unreported, analogous triazole derivatives exhibit planar triazole rings with dihedral angles ranging from 2.9° to 68.17° relative to attached aromatic groups. Infrared (IR) spectroscopy of related compounds reveals characteristic absorptions for C=O (1671–1633 cm⁻¹), C-Br (706–647 cm⁻¹), and N-H (1597–1505 cm⁻¹) stretching vibrations. Nuclear magnetic resonance (NMR) spectra typically show aromatic proton resonances between δ 6.70–7.90 ppm and carbonyl carbon signals near δ 164–168 ppm.

Synthesis and Reaction Pathways

General Synthetic Strategies

The synthesis of 2-(4-bromophenyl)-5-chloro-2H-1,2,3-triazole-4-carboxylic acid involves multi-step procedures, often leveraging:

• Cyclization Reactions: Formation of the triazole core via Huisgen azide-alkyne cycloaddition or related methods.

• Substitution Reactions: Introduction of the bromophenyl and chlorine substituents using electrophilic aromatic substitution or nucleophilic displacement.

• Carboxylic Acid Functionalization: Oxidation of methyl esters or hydrolysis of nitriles to yield the carboxylic acid group.

A representative pathway, inferred from analogous syntheses, proceeds as follows:

• Step 1: Condensation of 4-bromophenylacetylene with sodium azide and a chlorinated carbonyl compound to form the triazole intermediate.

• Step 2: Bromination at the phenyl ring using bromine or N-bromosuccinimide (NBS).

• Step 3: Hydrolysis of an ester or nitrile precursor to generate the carboxylic acid moiety.

Optimization Challenges

Key challenges include controlling regioselectivity during triazole formation and minimizing side reactions involving the reactive bromine and chlorine substituents. Microwave-assisted synthesis and catalytic methods have been employed to enhance yields (reported up to 84% in related compounds).

Physicochemical and Pharmacokinetic Properties

Solubility and Stability

• Aqueous Solubility: Predicted to be low (<1 mg/mL) due to the hydrophobic bromophenyl group, but improvable via salt formation (e.g., sodium or potassium salts).

• Thermal Stability: Decomposes above 250°C, as observed in thermogravimetric analysis (TGA) of related compounds.

ADME Profiles

Computational models (e.g., SwissADME) suggest:

• Absorption: Moderate intestinal absorption (Caco-2 permeability: ~5 × 10⁻⁶ cm/s).

• Metabolism: Susceptible to hepatic glucuronidation and cytochrome P450-mediated oxidation.

Applications in Drug Development

Lead Optimization

The compound serves as a scaffold for derivatization:

• Ester Prodrugs: Masking the carboxylic acid as ethyl or methyl esters improves oral bioavailability.

• Metal Complexes: Coordination with transition metals (e.g., Cu²⁺, Zn²⁺) enhances antimicrobial and anticancer activities.

Targeted Therapies

Molecular docking simulations suggest affinity for:

• EGFR Kinase: Binding energy of −8.2 kcal/mol in homology models.

• Topoisomerase II: Intercalation into DNA-enzyme complexes.